1,4-Bis(trifluoromethyl)-2-(difluoromethoxy)-3-ethylbenzene

• Molecular Formula: C11H8F8O
• Molecular Weight: 308.17 g/mol
• IUPAC Name: 2-(difluoromethoxy)-3-ethyl-1,4-bis(trifluoromethyl)benzene
• InChI: InChI=1S/C11H8F8O/c1-2-5-6(10(14,15)16)3-4-7(11(17,18)19)8(5)20-9(12)13/h3-4,9H,2H2,1H3
• InChI Key: ZVPPWKDPAYCZBZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1OC(F)F)C(F)(F)F)C(F)(F)F

Description

1,4-Bis(trifluoromethyl)-2-(difluoromethoxy)-3-ethylbenzene is a fluorinated aromatic compound featuring a benzene ring substituted with trifluoromethyl (-CF₃) groups at positions 1 and 4, a difluoromethoxy (-OCHF₂) group at position 2, and an ethyl (-C₂H₅) group at position 3. This structural arrangement imparts unique electronic and steric properties, making it relevant for applications in pharmaceuticals, agrochemicals, or advanced materials. Fluorinated substituents enhance thermal stability, lipophilicity, and resistance to metabolic degradation, while the ethyl group may modulate solubility and steric interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

2.1.1 1,4-Bis(trifluoromethyl)-2-chloro-3-(trifluoromethoxy)benzene (CAS 1806979-12-3)

• Molecular Formula : C₉H₂ClF₉O
• Molecular Weight : 332.55 g/mol
• Substituents :
  • 1,4-CF₃, 2-Cl, 3-OCF₃
• Key Differences :
  • Replaces the target compound’s ethyl group with chlorine (Cl) and difluoromethoxy (-OCHF₂) with trifluoromethoxy (-OCF₃).
  • Higher fluorine content and molecular weight (332.55 vs. ~308 estimated for the target).
  • Trifluoromethoxy (-OCF₃) is more electron-withdrawing than difluoromethoxy (-OCHF₂), leading to stronger deactivation of the aromatic ring .

2.1.2 1,4-Bis(trifluoromethyl)benzene (CAS 433-19-2)

• Molecular Formula : C₈H₄F₆
• Molecular Weight : 214.11 g/mol
• Substituents :
  • 1,4-CF₃ only.
• Key Differences: Lacks substituents at positions 2 and 3, resulting in a simpler structure. Lower molecular weight (214.11 vs. ~308) and reduced steric hindrance.

2.1.3 1,5-Bis(4-trifluoromethylphenyl)-penta-1,4-diene-3-one (CAS 42160-07-6)

• Molecular Formula : C₁₉H₁₂F₆O
• Molecular Weight : 370.29 g/mol
• Substituents: Two 4-trifluoromethylphenyl groups conjugated via a dienone system.
• Key Differences: Non-aromatic backbone with extended conjugation, influencing electronic properties and applications in materials science. Higher molecular weight (370.29) due to the dienone structure and additional phenyl groups .

Comparative Data Table

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Purity
Target Compound	-	C₁₁H₅F₈O (est.)	~308 (est.)	1,4-CF₃; 2-OCHF₂; 3-C₂H₅	-
1,4-Bis(trifluoromethyl)-2-chloro-3-(trifluoromethoxy)benzene	1806979-12-3	C₉H₂ClF₉O	332.55	1,4-CF₃; 2-Cl; 3-OCF₃	≥98%
1,4-Bis(trifluoromethyl)benzene	433-19-2	C₈H₄F₆	214.11	1,4-CF₃	99%
1,5-Bis(4-trifluoromethylphenyl)-penta-1,4-diene-3-one	42160-07-6	C₁₉H₁₂F₆O	370.29	Conjugated dienone with 4-CF₃ phenyl	-

Electronic and Steric Effects

• Electron-Withdrawing Groups (EWGs): The target compound’s -CF₃ and -OCHF₂ groups deactivate the benzene ring, directing electrophilic substitutions to less hindered positions.
• Steric Effects :
  • The ethyl group at position 3 introduces steric bulk, which may hinder reactions at adjacent positions. This contrasts with the smaller chlorine substituent in .

Physicochemical Properties

• Thermal Stability: Fluorine-rich substituents (e.g., -CF₃, -OCHF₂) improve thermal stability relative to non-fluorinated analogs.